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Compound of Interest

Compound Name: PF-06679142

Cat. No.: B15620070

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06679142 is a potent, orally active activator of AMP-activated protein kinase (AMPK), a
central regulator of cellular energy homeostasis.[1] Activation of AMPK in hepatocytes can
modulate various metabolic pathways, including the inhibition of lipid synthesis and
gluconeogenesis, making it a promising target for therapeutic intervention in metabolic
diseases such as diabetic nephropathy. These application notes provide detailed protocols for
the use of PF-06679142 in primary human hepatocytes to study its effects on key metabolic
pathways.

Data Presentation

Table 1: In Vitro Activity of the AMPK Activator PF-06409577 (a close analog of PF-06679142)
in Primary Hepatocytes
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Species Assay Endpoint IC50 / EC50 (nM)
Human ACC Phosphorylation pACC (Ser79) 255
o ] 14C-Acetate
Human Lipid Synthesis ) 128
Incorporation
Rat ACC Phosphorylation pACC (Ser79) 69
o ] 14C-Acetate
Rat Lipid Synthesis ) 49
Incorporation
Monkey ACC Phosphorylation pACC (Ser221) 875
o ) 14C-Acetate
Monkey Lipid Synthesis 444

Incorporation

Note: Data presented is for PF-06409577, a structurally related AMPK activator, as specific

dose-response data for PF-06679142 in primary human hepatocytes is not readily available in

the public domain.[2] This data can be used as a starting point for dose-response studies with

PF-06679142.

Signaling Pathways and Experimental Workflows
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Cell Culture

Isolate/Thaw Hepatocytes

Seed on Collagen-coated Plates

Culture for 24-48h

Treagment

Treat with PF-06679142 (Dose-Response)

Downstieam Assays

(ﬁem with PF7066791allqum2) (L\pld Synthesis Assay)o— (Gene Expression Analysis (qPCR)) —»( Assa))

Western Blot (pAMPK, pACC) Qﬂeasure ) (Analyze PEPCK, G6Pase mRNA) (Measure Glucose OulpuD

Quantify Protein Phosphorylation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15620070?utm_src=pdf-body-img
https://www.benchchem.com/product/b15620070?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. Activation of Liver AMPK with PF-06409577 Corrects NAFLD and Lowers Cholesterol in
Rodent and Primate Preclinical Models - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for PF-06679142 in
Primary Human Hepatocytes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620070#using-pf-06679142-in-primary-human-
hepatocytes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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